Cas no 1797183-43-7 (N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide)

N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide is a heterocyclic compound featuring a pyrazolopyrimidine core linked to a phenyltriazole carboxamide moiety. Its unique structure confers potential advantages in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The 2-methylpyrazolo[1,5-a]pyrimidine group enhances binding affinity to certain enzymatic targets, while the phenyltriazole carboxamide tail may improve solubility and pharmacokinetic properties. This compound is of interest for research applications in drug discovery, offering a versatile intermediate for the development of small-molecule therapeutics targeting inflammation, oncology, or metabolic disorders. Its synthetic accessibility and modular design facilitate further structural optimization.
N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide structure
1797183-43-7 structure
Product Name:N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide
CAS No:1797183-43-7
MF:C19H19N7O
MW:361.400462388992
CID:5370549
Update Time:2025-08-04

N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide
    • Inchi: 1S/C19H19N7O/c1-14-10-18-21-11-15(13-25(18)23-14)6-5-9-20-19(27)17-12-22-26(24-17)16-7-3-2-4-8-16/h2-4,7-8,10-13H,5-6,9H2,1H3,(H,20,27)
    • InChI Key: VBTHFKVODAZGCS-UHFFFAOYSA-N
    • SMILES: N1=CC(C(NCCCC2=CN3N=C(C)C=C3N=C2)=O)=NN1C1=CC=CC=C1

N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6445-3089-2μmol
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
1797183-43-7 90%+
2μl
$57.0 2023-04-25
Life Chemicals
F6445-3089-5μmol
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
1797183-43-7 90%+
5μl
$63.0 2023-04-25
Life Chemicals
F6445-3089-10μmol
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
1797183-43-7 90%+
10μl
$69.0 2023-04-25
Life Chemicals
F6445-3089-20μmol
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
1797183-43-7 90%+
20μl
$79.0 2023-04-25
Life Chemicals
F6445-3089-1mg
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
1797183-43-7 90%+
1mg
$54.0 2023-04-25
Life Chemicals
F6445-3089-2mg
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
1797183-43-7 90%+
2mg
$59.0 2023-04-25
Life Chemicals
F6445-3089-3mg
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
1797183-43-7 90%+
3mg
$63.0 2023-04-25
Life Chemicals
F6445-3089-4mg
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
1797183-43-7 90%+
4mg
$66.0 2023-04-25
Life Chemicals
F6445-3089-5mg
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
1797183-43-7 90%+
5mg
$69.0 2023-04-25
Life Chemicals
F6445-3089-10mg
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
1797183-43-7 90%+
10mg
$79.0 2023-04-25

Additional information on N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide

N-[3-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1797183-43-7, known as N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide, has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and promising biological activities. This compound represents a novel class of heterocyclic compounds that combine the properties of pyrazolo[1,5-a]pyrimidine and triazole moieties, making it a potential candidate for drug development.

Recent studies have highlighted the importance of heterocyclic compounds in modern drug discovery, particularly those incorporating fused ring systems. The pyrazolo[1,5-a]pyrimidine core is a well-known scaffold in medicinal chemistry, often associated with kinase inhibition and anti-cancer properties. Similarly, the triazole moiety is widely recognized for its ability to enhance bioavailability and improve pharmacokinetic profiles. The combination of these two functional groups in the structure of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide creates a molecule with enhanced stability and potential therapeutic applications.

One of the most notable advancements in the study of this compound involves its evaluation as a potential kinase inhibitor. Researchers have demonstrated that N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide exhibits selective inhibition against several key kinases involved in cancer progression. This selectivity is attributed to the precise spatial arrangement of the substituents on the pyrazolo[1,5-a]pyrimidine ring and the triazole group, which allows for optimal binding to the active site of these enzymes.

In addition to its kinase inhibitory activity, this compound has also shown promise in anti-inflammatory studies. The carboxamide group at the triazole position plays a critical role in modulating the molecule's interaction with inflammatory pathways. Recent experiments have revealed that N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have applications in treating chronic inflammatory diseases.

The synthesis of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine ring through cyclization reactions and subsequent functionalization to introduce the triazole and carboxamide groups. Researchers have optimized these steps to achieve high yields and excellent purity levels, ensuring that the compound is suitable for preclinical studies.

Another area of interest lies in the pharmacokinetic profile of this compound. Studies conducted using animal models have shown that N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide exhibits favorable absorption and distribution characteristics. Its lipophilic nature contributes to efficient uptake across biological membranes, while its metabolic stability ensures sustained plasma levels. These properties are crucial for developing drugs that require prolonged therapeutic effects.

Furthermore, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various therapeutic targets, including protein kinases and inflammatory mediators. The results underscore the importance of specific hydrogen bonding interactions and hydrophobic contacts in determining its biological activity.

In conclusion, N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2 phenyldihydroimidazo 4 5 b pyridine 9 carbothioic acid amide CAS No 1797183 43 7 represents a significant advancement in medicinal chemistry. Its unique structure combines two potent functional groups into a single molecule with diverse biological activities. As research continues to uncover its full potential, this compound holds great promise for developing novel therapeutics targeting cancer and inflammatory diseases.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited